![molecular formula C22H15BrFNO3S B2467152 [4-(3-bromophenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone CAS No. 1114656-28-8](/img/structure/B2467152.png)
[4-(3-bromophenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone
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Description
[4-(3-bromophenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone is a useful research compound. Its molecular formula is C22H15BrFNO3S and its molecular weight is 472.33. The purity is usually 95%.
BenchChem offers high-quality [4-(3-bromophenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [4-(3-bromophenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Pyrazolines, including derivatives like this compound, have demonstrated antibacterial potential . Researchers have explored their effectiveness against bacterial strains, making them promising candidates for combating infections.
- The same pyrazoline scaffold has also shown antifungal activity . Investigating its efficacy against fungal pathogens could lead to novel antifungal agents.
- Pyrazolines have been studied for their antiparasitic effects . Evaluating this compound’s impact on parasites could contribute to the development of new treatments.
- Some pyrazolines exhibit anti-inflammatory properties . Understanding how this compound modulates inflammation pathways could have therapeutic implications.
- Researchers have explored pyrazolines as potential antidepressants . Investigating their impact on neurotransmitter systems may reveal novel antidepressant mechanisms.
- Pyrazolines have been investigated for their anticonvulsant effects . Assessing this compound’s ability to modulate neuronal excitability could be valuable.
- Oxidative stress plays a role in various diseases. Pyrazolines, including this compound, have antioxidant potential . Studying their impact on reactive oxygen species (ROS) could provide insights into cellular protection.
- Pyrazolines have been explored for their antitumor activities . Investigating this compound’s effects on cancer cells and tumor growth may lead to new therapeutic strategies.
Antibacterial Activity
Antifungal Properties
Antiparasitic Applications
Anti-Inflammatory Effects
Antidepressant Potential
Anticonvulsant Activity
Antioxidant Properties
Antitumor Investigations
properties
IUPAC Name |
[4-(3-bromophenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15BrFNO3S/c1-14-5-7-15(8-6-14)22(26)21-13-25(18-4-2-3-16(23)11-18)19-12-17(24)9-10-20(19)29(21,27)28/h2-13H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDZVIHCQHVJUKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC(=CC=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15BrFNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(3-bromophenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone |
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